Cas no 512810-04-7 (4-Bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide)

4-Bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide is a heterocyclic compound featuring a pyrazole core substituted with bromine and carbohydrazide functional groups. This structure imparts versatility in synthetic applications, particularly as a key intermediate in the preparation of pharmacologically active molecules and agrochemicals. The bromine substituent enhances reactivity for further functionalization, while the carbohydrazide moiety offers opportunities for condensation reactions, making it valuable in the synthesis of hydrazones and other derivatives. Its well-defined molecular framework ensures consistent performance in organic transformations. The compound is typically characterized by high purity and stability, making it suitable for research and industrial-scale applications in medicinal chemistry and material science.

4-Bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide structure

512810-04-7 structure

Product Name:4-Bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide

CAS No:512810-04-7

MF:C₆H₉BrN₄O

MW:233.065859556198

MDL:MFCD02090991

CID:935086

PubChem ID:609035

Update Time:2025-06-06

4-Bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide
- 4-Bromo-1,3-dimethylpyrazole-5-carbohydrazide
- STK301737
- EN300-227728
- 4-Bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide #
- VUMSUDWSZAVRKK-UHFFFAOYSA-N
- 4-Bromo-2,5-dimethyl-2H-pyrazole-3-carboxylic acid hydrazide
- MB02218
- BBL034836
- VS-12697
- MFCD02090991
- CS-0282534
- 4-bromo-2,5-dimethylpyrazole-3-carbohydrazide
- 512810-04-7
- Pyrazole-5-carbohydrazide, 4-bromo-1,3-dimethyl-
- AKOS000304307
- DB-367354
- MDL： MFCD02090991
- Inchi： 1S/C6H9BrN4O/c1-3-4(7)5(6(12)9-8)11(2)10-3/h8H2,1-2H3,(H,9,12)
- InChI Key： VUMSUDWSZAVRKK-UHFFFAOYSA-N
- SMILES： BrC1C(C)=NN(C)C=1C(NN)=O

Computed Properties

Exact Mass: 231.99597g/mol
Monoisotopic Mass: 231.99597g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 72.9Å²

Experimental Properties

Density: 1.9±0.1 g/cm3

4-Bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	014627-1g	4-Bromo-1,3-dimethyl-1H-pyrazole-5-carboxylic acid hydrazide	512810-04-7		1g	￡210.00	2022-02-28
Fluorochem	014627-5g	4-Bromo-1,3-dimethyl-1H-pyrazole-5-carboxylic acid hydrazide	512810-04-7		5g	￡591.00	2022-02-28
Chemenu	CM114355-1g	4-bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide	512810-04-7	95%	1g	$240	2021-08-06
Chemenu	CM114355-5g	4-bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide	512810-04-7	95%	5g	$720	2021-08-06
Chemenu	CM114355-10g	4-bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide	512810-04-7	95%	10g	$1080	2021-08-06
TRC	B800105-50mg	4-Bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide	512810-04-7		50mg	$ 70.00	2022-06-06
TRC	B800105-100mg	4-Bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide	512810-04-7		100mg	$ 95.00	2022-06-06
TRC	B800105-500mg	4-Bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide	512810-04-7		500mg	$ 340.00	2022-06-06
Chemenu	CM114355-5g	4-bromo-1,3-dimethyl-1H-pyrazole-5-carbohydrazide	512810-04-7	95%	5g	$966	2023-02-16
abcr	AB243359-250 mg	4-Bromo-1,3-dimethylpyrazole-5-carbohydrazide; 95%	512810-04-7		250MG	€198.50	2022-03-25

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